Cas no 1807258-83-8 (3-Bromo-2-methyl-4-nitroaniline)

• Product Name: 3-Bromo-2-methyl-4-nitroaniline
• CAS No: 1807258-83-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 5003035
• Update Time: 2025-05-19

3-Bromo-2-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-4-nitroaniline

• Inchi： 1S/C7H7BrN2O2/c1-4-5(9)2-3-6(7(4)8)10(11)12/h2-3H,9H2,1H3
• InChI Key： VYMUXDWCFJQYLG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-2-methyl-4-nitroaniline

Comprehensive Guide to 3-Bromo-2-methyl-4-nitroaniline (CAS No. 1807258-83-8): Properties, Applications, and Industry Insights

3-Bromo-2-methyl-4-nitroaniline (CAS No. 1807258-83-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated nitroaniline derivative features a unique molecular structure combining a bromo substituent, methyl group, and nitro functionality on an aniline backbone. Its chemical properties make it valuable for synthesizing complex molecules, particularly in drug discovery and material science applications.

Recent trends in AI-assisted drug discovery have increased interest in nitroaniline compounds like 3-Bromo-2-methyl-4-nitroaniline. Researchers are exploring its potential as a building block for novel therapeutics targeting antibiotic-resistant infections and neurological disorders. The compound's electron-withdrawing nitro group and bromine atom create interesting reactivity patterns that facilitate diverse chemical transformations.

From a synthetic chemistry perspective, CAS 1807258-83-8 offers several advantages. The methyl group at the 2-position provides steric hindrance that can direct regioselective reactions, while the bromine atom serves as an excellent leaving group for cross-coupling reactions. These characteristics make it particularly useful in palladium-catalyzed reactions, a hot topic in modern organic synthesis methodologies.

Environmental considerations surrounding nitroaromatic compounds have led to improved green chemistry approaches for handling 3-Bromo-2-methyl-4-nitroaniline. Recent advancements in catalytic reduction methods and biodegradation pathways address sustainability concerns while maintaining the compound's utility in research applications. These developments align with growing industry demands for eco-friendly chemical processes.

The spectroscopic properties of 1807258-83-8 make it identifiable through characteristic NMR signatures and mass spectrometry patterns. Analytical chemists value its distinct UV-Vis absorption profile for detection and quantification in complex mixtures. These features contribute to its use in analytical method development and quality control applications.

In material science, researchers are investigating 3-Bromo-2-methyl-4-nitroaniline as a precursor for conducting polymers and organic semiconductors. The compound's ability to form charge-transfer complexes shows promise for developing next-generation electronic materials. This application area has gained momentum with the rise of flexible electronics and wearable technology markets.

Safety protocols for handling brominated aromatic compounds continue to evolve, with recent focus on occupational exposure limits and engineering controls. Proper personal protective equipment (PPE) and ventilation systems remain essential when working with CAS 1807258-83-8. These practices align with global laboratory safety standards and chemical hygiene plans.

The global market for fine chemical intermediates like 3-Bromo-2-methyl-4-nitroaniline reflects growing demand from pharmaceutical manufacturers and research institutions. Market analysts note increasing inquiries from Asia-Pacific regions, particularly for high-purity grades used in GMP-compliant synthesis. This trend corresponds with expansion in contract research organizations and generic drug development.

Future research directions for 1807258-83-8 may explore its potential in photodynamic therapy agents or catalytic applications. The compound's structure-activity relationships warrant further investigation, particularly regarding electron transfer mechanisms and molecular interactions. Such studies could unlock new applications in energy storage systems or advanced material science.

For researchers sourcing 3-Bromo-2-methyl-4-nitroaniline, quality parameters including HPLC purity, moisture content, and residual solvent levels are critical specifications. Reputable suppliers typically provide comprehensive analytical certificates and stability data to support various research applications. These quality measures ensure reproducible results in method development and scale-up processes.